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Compound of Interest

Compound Name:
3-(Dimethoxymethyl)-5-

(tributylstannyl)pyridine

CAS No.: 1204580-69-7

Cat. No.: B581428

Get Quote

Abstract & Strategic Value
This guide details the optimized application of 3-(Dimethoxymethyl)-5-
(tributylstannyl)pyridine (CAS: 1264193-67-0), a versatile heterocyclic building block. This

reagent allows for the modular installation of a 3,5-disubstituted pyridine scaffold—a "privileged

structure" in kinase inhibitors and GPCR ligands.

The dimethoxymethyl group serves as a robust masked aldehyde, stable under basic Stille

coupling conditions but readily convertible to a formyl group for subsequent reductive amination

or olefination. The tributylstannyl moiety enables mild, neutral cross-coupling with aryl halides,

avoiding the harsh basicity required for boronic acids (Suzuki) or organozincs (Negishi), thus

preserving sensitive pharmacophores.
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Parameter Specification

Compound Name 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine

CAS Number 1264193-67-0

Molecular Formula C₂₀H₃₇NO₂Sn

Molecular Weight 442.22 g/mol

Appearance Colorless to pale yellow oil

Stability
Air-stable (short term); store under Argon at

4°C. Moisture stable.

Solubility Soluble in DCM, THF, Toluene, DMF, Dioxane.

Key Functionality

C5-Stannane: Nucleophile for Pd-catalyzed

coupling.C3-Acetal: Acid-labile aldehyde

precursor.

Mechanistic Insight & Catalytic Cycle
The Stille coupling of electron-deficient heterocycles like pyridine presents unique challenges.

The pyridine nitrogen can coordinate to the Palladium(II) center, potentially arresting the

catalytic cycle. Furthermore, the electron-poor nature of the pyridine ring slows the

transmetalation step.

Optimization Strategy:

Ligand Selection: Use bulky ligands (e.g., AsPh₃, XPhos) or chelating ligands (dppf) to

prevent non-productive coordination of the pyridine nitrogen.

Copper Effect: The addition of CuI facilitates the "Copper Effect," where the organostannane

transmetalates to Copper first, forming a more reactive organocopper species that transfers

the organic group to Palladium.

Fluoride Activation: Fluoride ions (CsF) form hypervalent stannate species [R-SnBu₃F]⁻,

which are significantly more nucleophilic and accelerate transmetalation.
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Diagram 1: Catalytic Cycle & Activation Pathways[1]
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Caption: The Stille cycle highlighting dual activation pathways: Copper(I) mediation and

Fluoride-assisted hypervalent stannate formation to overcome pyridine deactivation.

Standardized Experimental Protocols
Method A: Standard Conditions (Robust & Scalable)
Best for: Aryl iodides, electron-deficient aryl bromides, and non-hindered substrates.

Reagents:

Aryl Halide (1.0 equiv)[1][2]

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.1 – 1.2 equiv)

Pd(PPh₃)₄ (5 mol%)

Toluene (anhydrous, 0.1 M concentration)

Procedure:

Charge a reaction vial with the Aryl Halide, Pyridine Stannane, and Pd(PPh₃)₄.
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Evacuate and backfill with Nitrogen or Argon (3 cycles).

Add anhydrous Toluene via syringe.

Heat to 100–110°C for 4–12 hours. Monitor by LCMS.

Critical: Do not expose to air while hot to prevent catalyst decomposition (Pd black

precipitation).

Cool to room temperature and proceed to Tin Removal Protocol.

Method B: "Difficult" Couplings (Hindered/Deactivated)
Best for: Aryl chlorides, electron-rich aryl bromides, or heteroaryl chlorides.

Reagents:

Aryl Halide (1.0 equiv)[1][2]

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.2 equiv)

Pd₂(dba)₃ (2.5 mol%)

Ligand: XPhos or AsPh₃ (5–10 mol%)

Additive: CuI (10 mol%) OR CsF (2.0 equiv)

Solvent: 1,4-Dioxane or DMF (anhydrous, degassed)

Procedure:

Combine Pd source, Ligand, Aryl Halide, Stannane, and Additive in a pressure vial.

Purge with Argon. Add solvent.[2]

Heat to 80–100°C.

Note: If using CsF, the reaction can often be run at lower temperatures (60–80°C) due to

fluoride activation.
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Monitor closely; CuI-mediated reactions are often faster.

Purification & Tin Removal (Critical for Drug Dev)
Removing tributyltin residues is the primary challenge in Stille chemistry. Tin is toxic and

lipophilic, often co-eluting with the product.[3]

Protocol: Potassium Fluoride (KF) on Silica
This is the most effective method for parallel synthesis and medicinal chemistry.

Preparation: Prepare a slurry of Silica Gel (100 g) in water/KF solution (10 g KF in 20 mL

H₂O). Mix until a free-flowing powder is obtained. Alternatively, use 10% w/w solid Potassium

Carbonate mixed with Silica.[4]

Execution:

Dilute the crude reaction mixture with Ethyl Acetate or Ether.[4]

Add the KF/Silica mixture (approx.[4] 50x weight of tin reagent).[5]

Stir vigorously at room temperature for 30 minutes. The fluoride binds the tin, forming

insoluble polymeric fluorostannanes.

Filtration: Filter through a pad of Celite. The tin residues remain on the solid phase.

Wash: Wash the pad with EtOAc.

Result: The filtrate contains the product with <50 ppm Tin levels.

Protocol: Aqueous KF Wash (Alternative)[3]
Dilute reaction with EtOAc.[2]

Wash organic layer 3x with saturated aqueous KF solution.[4]

Warning: This can cause emulsions. If an emulsion forms, filter the biphasic mixture through

Celite.[4]
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Deprotection of the Acetal
Converting the masked aldehyde to the active formyl group.

Reagents: 2N HCl (aq), THF.

Procedure:

Dissolve the purified coupling product in THF.

Add 2N HCl (10 equiv).

Stir at RT for 1–4 hours.

Monitoring: The acetal (singlet at ~5.4 ppm in 1H NMR) disappears; the aldehyde proton

appears (~10.0 ppm).

Workup: Neutralize carefully with saturated NaHCO₃ (gas evolution!). Extract with DCM.

Workflow Visualization
Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow from coupling to the final deprotected aldehyde.
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Issue Probable Cause Solution

No Reaction
Catalyst poisoning by Pyridine

N.

Switch to Pd₂(dba)₃ / XPhos or

add CuI (10 mol%).

Protodestannylation Traces of acid or moisture.

Ensure anhydrous conditions.

Add mild base (Cs₂CO₃) if

necessary.

Homocoupling (Ar-Ar)
Oxidative coupling of

Stannane.

Degass solvents thoroughly

(freeze-pump-thaw). Avoid air.

Black Precipitate
Pd precipitation (Ligand

dissociation).

Add more ligand (PPh₃) or

switch to thermally stable

ligands (dppf).

Emulsion during Workup Insoluble Tin Fluorides.

Filter the entire biphasic

mixture through a Celite pad

before separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. organic-synthesis.com [organic-synthesis.com]

3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

4. pdf.benchchem.com [pdf.benchchem.com]

5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

6. Stille Coupling [organic-chemistry.org]

To cite this document: BenchChem. [Application Note: High-Efficiency Stille Cross-Coupling
of 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b581428/docs#application-note-high-
efficiency-stille-cross-coupling-of-3-dimethoxymethyl-5-tributylstannyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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